![molecular formula C13H17ClN2O4 B2398222 3-(2-Chloroacetyl)-1-(3,4-diethoxyphenyl)urea CAS No. 775314-80-2](/img/structure/B2398222.png)
3-(2-Chloroacetyl)-1-(3,4-diethoxyphenyl)urea
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Description
3-(2-Chloroacetyl)-1-(3,4-diethoxyphenyl)urea, also known as CDPU, is a synthetic compound that has been used in scientific research for many years. It is a member of the urea family of compounds and is used as a reagent in various biochemical and physiological experiments. CDPU has a wide range of applications in the laboratory, including the synthesis of other compounds, the study of biochemical and physiological processes, and the study of drug efficacy and toxicity.
Scientific Research Applications
Photodegradation and Hydrolysis Studies
Studies on substituted ureas, such as monolinuron and linuron, have shown that these compounds do not hydrolyze at various pH levels and have a slow rate of photodegradation. This suggests potential environmental persistence and stability under certain conditions, which might be relevant for 3-(2-Chloroacetyl)-1-(3,4-diethoxyphenyl)urea (Gatidou & Iatrou, 2011).
Degradation in Soil
Research on maloran, a related compound, indicates that substituted urea herbicides degrade in soil primarily through microbial action. This finding could be applicable to understanding the environmental fate of this compound (Katz & Strusz, 1968).
Synthesis and Chemical Properties
Studies have focused on synthesizing various derivatives of substituted phenylureas, including those related to this compound. These syntheses explore the chemical properties and potential applications of these compounds (Gardner, Moir, & Purves, 1948).
Antimicrobial Degradation
The degradation of antimicrobials like triclosan and triclocarban, which share structural similarities with substituted ureas, has been studied. This research could provide insights into the reactivity and breakdown pathways of this compound (Sirés et al., 2007).
Interaction with Biological Molecules
Research has explored the interaction of certain urea compounds with biological molecules, such as tubulin, which is crucial for understanding the potential biomedical applications of these compounds. This could be relevant for this compound in terms of its potential biological interactions (Fortin et al., 2011).
Translation Inhibition in Cancer Research
Some N,N'-diarylureas have been identified as inhibitors of cancer cell proliferation, suggesting a potential research avenue for this compound in oncological applications (Denoyelle et al., 2012).
Properties
IUPAC Name |
2-chloro-N-[(3,4-diethoxyphenyl)carbamoyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O4/c1-3-19-10-6-5-9(7-11(10)20-4-2)15-13(18)16-12(17)8-14/h5-7H,3-4,8H2,1-2H3,(H2,15,16,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSNGBGFTCCEKRL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)NC(=O)NC(=O)CCl)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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